Cas no 640766-74-1 (Benzene, 1-(2-nitrophenoxy)-2-(trifluoromethyl)-)

• Product name: Benzene, 1-(2-nitrophenoxy)-2-(trifluoromethyl)-
• CAS No: 640766-74-1
• MF: C₁₃H₈NO₃F₃
• MW: 283.20272
• CID: 425017
• PubChem ID: 20163311

Benzene, 1-(2-nitrophenoxy)-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(2-nitrophenoxy)-2-(trifluoromethyl)-
• 1-(2-nitrophenoxy)-2-(trifluoromethyl)benzene
• 640766-74-1
• 2-[2-(trifluoromethyl)phenoxy]-1-nitrobenzene
• SCHEMBL1341293
• DTXSID70603183
• 1-Nitro-2-[2-(trifluoromethyl)phenoxy]benzene

• Inchi： InChI=1S/C13H8F3NO3/c14-13(15,16)9-5-1-3-7-11(9)20-12-8-4-2-6-10(12)17(18)19/h1-8H
• InChI Key： MIGOZRXDIFFEER-UHFFFAOYSA-N
• SMILES： C1=CC=C(C(=C1)C(F)(F)F)OC2=CC=CC=C2[N+](=O)[O-]

Computed Properties

• Exact Mass: 283.04564
• Monoisotopic Mass: 283.04562760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 52.37